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Compound Name: Lead perchlorate

Cat. No.: B084997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of lead perchlorate data from various

sources, focusing on its chemical and physical properties, experimental protocols for its

preparation and analysis, and its role in chemical synthesis. The information is intended to

assist researchers in evaluating and utilizing lead perchlorate in their work.

Physicochemical Properties of Lead(II) Perchlorate
Trihydrate
Lead(II) perchlorate is a strong oxidizing agent that is highly soluble in water.[1][2] It typically

appears as a white crystalline solid.[1][2] The trihydrate form is common and has a molecular

weight of approximately 460.15 g/mol .[3][4] It is crucial to handle lead perchlorate with care

as it is toxic by ingestion and inhalation, and poses a fire and explosion risk, especially when in

contact with reducing materials.[1][2]

The following table summarizes the key physicochemical properties of lead(II) perchlorate

trihydrate as specified by various chemical suppliers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b084997?utm_src=pdf-interest
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.gfschemicals.com/Product/lead-perchlorate-dehyd-cas-13637-76-8-item-5142-sku-5142
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://www.gfschemicals.com/Product/lead-perchlorate-dehyd-cas-13637-76-8-item-5142-sku-5142
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://www.sigmaaldrich.com/SG/en/product/sigald/383066
https://www.gfschemicals.com/Product/lead-perchlorate-trihydrate-reagent-acs-cas-13453-62-8-item-49-sku-47103
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.gfschemicals.com/Product/lead-perchlorate-dehyd-cas-13637-76-8-item-5142-sku-5142
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Sigma-
Aldrich[3]

GFS
Chemicals[4]

Thermo Fisher
Scientific[5]

Chem-
Impex[6]

Formula Pb(ClO₄)₂·3H₂O Pb(ClO₄)₂·3H₂O Pb(ClO₄)₂·3H₂O Pb(ClO₄)₂·3H₂O

Molecular Weight 460.15 g/mol 460.15 g/mol 460.15 g/mol 460.14 g/mol

Appearance Crystals

Deliquescent,

solid, white

crystalline

Crystalline

powder
White crystals

Assay/Purity

97.0-102.0%

(ACS

specification)

≥97.0% to

≤102.0%
97.0 to 102.0 %

97.0-102.0%

(Titration)

pH of 5%

Solution (at

25°C)

3.0-5.0 3 – 5 3.0 to 5.0 Not Specified

Insoluble Matter ≤0.005% ≤0.005% ≤0.005% Not Specified

Chloride (Cl) ≤0.01% ≤0.01% Not Specified Not Specified

Iron (Fe) ≤0.001% ≤0.001% Not Specified Not Specified

Melting Point Not Specified 88 °C Not Specified 88 °C (Approx.)

Density Not Specified 2.80 g/cm³ Not Specified 2.6 g/mL

Experimental Protocols
Detailed and standardized experimental protocols are critical for the consistent and safe use of

lead perchlorate. Below are protocols for the preparation of a standard solution and a method

for its synthesis.

Preparation and Standardization of 0.02 M Lead
Perchlorate Volumetric Solution
This protocol is adapted from a standard procedure for preparing a volumetric solution of lead
perchlorate.[7]
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Preparation:

Dissolve 9.20 g of lead perchlorate in a 1000 mL volumetric flask.

Add a sufficient quantity of deionized water.

Sonicate the mixture to ensure complete dissolution.

Make up the volume to the 1000 mL mark with deionized water.

Standardization:

Accurately pipette 50 mL of the prepared 0.02 M lead perchlorate solution into a 250 mL

conical flask.

Add 3 mL of an aqueous hexamethylenetetramine solution (2.0 g per 100 mL).

Add 4 drops of 0.5% Xylenol orange indicator.

Titrate with a 0.05 M EDTA solution to a yellow endpoint.

The molarity is calculated using the formula: Molarity = (mL of EDTA x Molarity of EDTA) /

50.

The following diagram illustrates the workflow for preparing and standardizing a lead
perchlorate solution.
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Preparation of Lead Perchlorate Solution

Standardization

Weigh 9.20 g of
Lead Perchlorate

Dissolve in deionized water
in a 1000 mL volumetric flask

Sonicate to dissolve

Dilute to the mark

Pipette 50 mL of
prepared solution

Use for Standardization

Add Hexamethylenetetramine
and Xylenol Orange indicator

Titrate with 0.05 M EDTA
to a yellow endpoint

Calculate Molarity
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Workflow for the preparation and standardization of a lead perchlorate solution.
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Synthesis of Lead(II) Perchlorate
Perchlorate salts are typically manufactured through the electrolysis of their corresponding

chlorates.[8] While specific high-yield protocols for lead perchlorate are proprietary, a general

approach involves the reaction of lead oxide or lead carbonate with perchloric acid.

The following diagram outlines a general synthesis workflow.

Start with Lead(II) Oxide (PbO)
or Lead(II) Carbonate (PbCO3)

React with Perchloric Acid (HClO4)

Filter to remove any
unreacted solids

Crystallize Lead Perchlorate
from the solution

Isolate and dry the
Pb(ClO4)2 crystals

Click to download full resolution via product page

A generalized workflow for the synthesis of lead perchlorate.

Biochemical Pathway of Perchlorate Reduction
Lead perchlorate itself is not directly involved in known signaling pathways. However, the

perchlorate anion (ClO₄⁻) is the substrate for microbial perchlorate reductase, an enzyme

found in some bacteria. This pathway is significant for the bioremediation of perchlorate-

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Perchlorate
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.benchchem.com/product/b084997?utm_src=pdf-body-img
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contaminated environments.[9] The pathway involves the sequential reduction of perchlorate to

chlorite (ClO₂⁻) and then to harmless chloride (Cl⁻) and oxygen (O₂).[9][10]

The diagram below illustrates the biochemical pathway of perchlorate reduction by perchlorate-

reducing bacteria.

Perchlorate (ClO4-) Chlorate (ClO3-)

 Perchlorate
Reductase (PcrAB)

Chlorite (ClO2-)

 Chlorate
Reductase

Chloride (Cl-) + Oxygen (O2)

 Chlorite
Dismutase (Cld)

Click to download full resolution via product page

Biochemical pathway of anaerobic perchlorate reduction in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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